Cas no 3008-82-0 (9,10-Anthracenedione,1,4-bis[[2-(4-morpholinyl)ethyl]amino]-)

• Product name: 9,10-Anthracenedione,1,4-bis[[2-(4-morpholinyl)ethyl]amino]-
• CAS No: 3008-82-0
• MF: C₂₆H₃₂N₄O₄
• MW: 464.55668
• CID: 312166
• PubChem ID: 72737

9,10-Anthracenedione,1,4-bis[[2-(4-morpholinyl)ethyl]amino]- Chemical and Physical Properties

Names and Identifiers

• 9,10-Anthracenedione,1,4-bis[[2-(4-morpholinyl)ethyl]amino]-
• 1,4-bis(2-morpholin-4-ylethylamino)anthracene-9,10-dione
• 1,1'-(but-2-yne-1,4-diyldisulfanediyl)bis(2-methylbenzene)
• 1,4-Bis-(2-methylphenylthio)-2-butin
• 1,4-bis-(2-morpholin-4-yl-ethylamino)-anthraquinone
• AC1L6ARS
• AC1Q28D3
• AR-1B3538
• KST-1B5678
• NSC150411
• DTXSID50184162
• UNII-D6I9OX286B
• NSC 196403
• NSC-196403
• 1,4-Bis((2-morpholinoethyl)amino)anthracene-9,10-dione
• 3008-82-0
• D6I9OX286B
• ZGRQUTLLELKDOO-UHFFFAOYSA-N
• Anthraquinone, 1,4-bis((2-morpholinoethyl)amino)-
• NSC196403
• SCHEMBL9239538
• CHEMBL3248040
• 1,4-bis(2-morpholinoethylamino)anthraquinone
• 9,10-ANTHRACENEDIONE, 1,4-BIS((2-(4-MORPHOLINYL)ETHYL)AMINO)-
• 1,4-Bis((2-(4-morpholinyl)ethyl)amino)-9,10-anthracenedione
• 1,4-Bis((2-morpholinoethyl)amino)anthraquinone

• Inchi： InChI=1S/C26H32N4O4/c31-25-19-3-1-2-4-20(19)26(32)24-22(28-8-10-30-13-17-34-18-14-30)6-5-21(23(24)25)27-7-9-29-11-15-33-16-12-29/h1-6,27-28H,7-18H2
• InChI Key： ZGRQUTLLELKDOO-UHFFFAOYSA-N
• SMILES： O1CCN(CCNC2=CC=C(NCCN3CCOCC3)C3C(C4=CC=CC=C4C(=O)C2=3)=O)CC1

Computed Properties

• Exact Mass: 464.24256
• Monoisotopic Mass: 464.24235551g/mol
• Isotope Atom Count: 0
• Hydrogen Bond Donor Count: 2
• Hydrogen Bond Acceptor Count: 8
• Heavy Atom Count: 34
• Rotatable Bond Count: 8
• Complexity: 636
• Covalently-Bonded Unit Count: 1
• Defined Atom Stereocenter Count: 0
• Undefined Atom Stereocenter Count : 0
• Defined Bond Stereocenter Count: 0
• Undefined Bond Stereocenter Count: 0
• XLogP3: 3.3
• Topological Polar Surface Area: 83.1Ų

Experimental Properties

• PSA: 83.14